Cas no 691887-97-5 (5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• CAS No: 691887-97-5
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• MDL: MFCD03012723
• CID: 5233683
• Update Time: 2026-03-08

5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 5,7-dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine

• MDL： MFCD03012723
• Inchi： 1S/C16H16N4/c1-12-15(10-6-9-14-7-4-3-5-8-14)13(2)20-16(19-12)17-11-18-20/h3-9,11H,10H2,1-2H3
• InChI Key： SMQAXVDKFRPEMS-UHFFFAOYSA-N
• SMILES： CC1N2C(=NC=N2)N=C(C)C=1CC=CC1C=CC=CC=1

Additional information on 5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE

5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE: A Comprehensive Overview

The compound with CAS No. 691887-97-5, known as 5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE, has garnered significant attention in the fields of organic chemistry and materials science. This molecule is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine scaffold, which is a heterocyclic structure with unique electronic properties. The (E)-3-PHENYL-2-PROPENYL substituent at position 6 and the DIMETHYL groups at positions 5 and 7 contribute to its distinct chemical profile.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug design due to its ability to interact with specific biological targets. The [1,2,4]triazolo[1,5-a]pyrimidine core is particularly interesting because it can serve as a platform for designing bioactive molecules with tailored functionalities. The (E)-3-PHENYL-2-PROPENYL group introduces conjugation and aromaticity into the structure, enhancing its stability and reactivity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield. The DIMETHYL substituents at positions 5 and 7 are introduced to modulate the electronic properties of the molecule and improve its solubility in organic solvents.

From a structural perspective, the [1,2,4]triazolo[1,5-a]pyrimidine ring system is characterized by its three nitrogen atoms in a fused bicyclic framework. This arrangement creates a rigid structure with strong electron-withdrawing effects. The (E)-3-PHENYL-2-PROPENYL group at position 6 introduces steric hindrance and influences the molecule's conformational flexibility.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic properties. Density functional theory (DFT) calculations have revealed that the [1,2,4]triazolo[1,5-a]pyrimidine core exhibits significant π-conjugation across its nitrogen atoms. This property makes it an attractive candidate for applications in optoelectronic materials.

In conclusion,5,7-DIMETHYL-6-[(E)-3-PHENYL-2-PROPENYL][1,2,4]TRIAZOLO[1,,a]]PYRIMIDINE represents a promising compound with diverse potential applications. Its unique chemical structure and functional groups make it an ideal candidate for further research in drug discovery and materials science.